Cas no 1467-41-0 (1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-)

1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl- structure
1467-41-0 structure
Product Name:1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-
CAS No:1467-41-0
MF:C10H8N4O4
MW:248.19492149353
CID:1321017
Update Time:2024-08-18

1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-
    • Inchi: 1S/C10H8N4O4/c1-7-4-5-11-12(7)9-3-2-8(13(15)16)6-10(9)14(17)18/h2-6H,1H3
    • InChI Key: YMYJXOOQEJDCJL-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)C(C)=CC=N1

Computed Properties

  • Exact Mass: 248.05464

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Predicted)
  • Melting Point: 232-233 °C
  • Boiling Point: 409.0±40.0 °C(Predicted)
  • PSA: 104.1
  • pka: -0.72±0.10(Predicted)
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